Cas no 88708-38-7 (1-Piperazinecarboxylic acid, 4-(2-phenoxyethyl)-, ethyl ester)

1-Piperazinecarboxylic acid, 4-(2-phenoxyethyl)-, ethyl ester structure
88708-38-7 structure
Product Name:1-Piperazinecarboxylic acid, 4-(2-phenoxyethyl)-, ethyl ester
CAS No:88708-38-7
MF:C15H22N2O3
MW:278.346784114838
CID:623792
PubChem ID:13154308
Update Time:2025-04-19

1-Piperazinecarboxylic acid, 4-(2-phenoxyethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxylic acid, 4-(2-phenoxyethyl)-, ethyl ester
    • ethyl 4-(2-phenoxyethyl)piperazine-1-carboxylate
    • 88708-38-7
    • DTXSID40522675
    • AE-641/00335018
    • AKOS017094040
    • ethyl 4-(2-phenoxyethyl)-1-piperazinecarboxylate
    • Inchi: 1S/C15H22N2O3/c1-2-19-15(18)17-10-8-16(9-11-17)12-13-20-14-6-4-3-5-7-14/h3-7H,2,8-13H2,1H3
    • InChI Key: OTRKDINGVPONIM-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)CCN1CCN(C(=O)OCC)CC1

Computed Properties

  • Exact Mass: 278.16304257g/mol
  • Monoisotopic Mass: 278.16304257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 42Ų
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